Cas no 379260-71-6 (Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate)

• Product Name: Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate
• CAS No: 379260-71-6
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD04114756
• CID: 298255
• PubChem ID: 4777855
• Update Time: 2025-05-26

Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 3-formyl-6-methoxy-, methyl ester
• Methyl 3-formyl-6-methoxy-1H-indole-2-carboxylate
• methyl 3-formyl-6-methoxyindole-2-carboxylate
• DTXSID10406458
• Methyl3-Formyl-6-methoxy-1H-indole-2-carboxylate
• 1H-INDOLE-2-CARBOXYLIC ACID, 3-FORMYL-6-METHOXY-, METHYL ESTER
• SCHEMBL4877545
• 379260-71-6
• FT-0746006
• MFCD04114756
• LS-09716
• CS-0314063
• AB18909
• AKOS004119585
• ALBB-027989
• DB-069611
• STK691813
• Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate

• MDL： MFCD04114756
• Inchi： 1S/C12H11NO4/c1-16-7-3-4-8-9(6-14)11(12(15)17-2)13-10(8)5-7/h3-6,13H,1-2H3
• InChI Key： CSTAQZMFVOKNJA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=O)=C(C(=O)OC)NC=2C=1

Computed Properties

• Exact Mass: 233.06900
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 68.39000
• LogP: 1.77560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate

Recent Advances in the Application of Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate (CAS: 379260-71-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate (CAS: 379260-71-6) is a versatile indole derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including anticancer agents, antimicrobial compounds, and kinase inhibitors. Recent studies have explored its potential applications in drug discovery and development, highlighting its role in the construction of complex heterocyclic scaffolds and its utility in medicinal chemistry.

One of the most notable advancements in the use of Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate is its incorporation into the synthesis of novel indole-based kinase inhibitors. Researchers have demonstrated that the formyl and methoxy functional groups on the indole core provide excellent handles for further derivatization, enabling the creation of compounds with enhanced binding affinity and selectivity for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of indole-2-carboxylate derivatives that exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

In addition to its role in kinase inhibitor development, Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate has been employed in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters described the use of this compound as a precursor for the preparation of indole-2-carboxamide derivatives with broad-spectrum antibacterial activity. The researchers found that the introduction of various substituents at the 3-formyl position significantly influenced the compounds' efficacy against Gram-positive and Gram-negative bacteria, suggesting that further optimization could yield promising candidates for combating antibiotic-resistant pathogens.

Another exciting application of Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate lies in its use as a building block for fluorescent probes and imaging agents. The indole scaffold's inherent fluorescence properties, combined with the reactivity of the formyl group, make it an attractive candidate for the development of sensors targeting specific biomolecules. A 2022 publication in Chemical Communications highlighted the design of a turn-on fluorescent probe based on this compound, which selectively detected cysteine in live cells, offering potential applications in diagnostic imaging and cellular biology research.

Recent synthetic methodologies have also focused on improving the efficiency and scalability of Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate production. A 2023 study in Organic Process Research & Development reported a novel, cost-effective synthesis route that achieved high yields while minimizing environmental impact through the use of green chemistry principles. This advancement is particularly significant for industrial-scale applications, as it addresses previous challenges related to the compound's availability and cost.

Looking ahead, the versatility of Methyl 3-Formyl-6-methoxy-1H-indole-2-carboxylate continues to inspire innovative research across multiple disciplines. Its applications in drug discovery, material science, and chemical biology are expected to expand further as researchers explore new derivatization strategies and uncover additional biological activities. The compound's unique combination of reactivity and structural features positions it as a valuable tool in the development of next-generation therapeutics and functional materials.